molecular formula C6H10N2O2 B6236406 3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol CAS No. 174604-65-0

3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol

Cat. No. B6236406
CAS RN: 174604-65-0
M. Wt: 142.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

The compound “3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol” belongs to the class of organic compounds known as 1,2,4-oxadiazoles . These are aromatic heterocyclic compounds containing a 1,2,4-oxadiazole ring, which is a five-membered ring with two carbon atoms, one oxygen atom, and two nitrogen atoms .


Molecular Structure Analysis

The molecular structure of “3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol” would be characterized by the presence of a 1,2,4-oxadiazole ring attached to a propyl group at the 3-position and a methyl group at the 5-position of the oxadiazole ring .


Chemical Reactions Analysis

The chemical reactivity of “3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol” would be influenced by the presence of the 1,2,4-oxadiazole ring, which is a highly polar and electron-deficient moiety . This could make the compound reactive towards nucleophilic reagents.

Mechanism of Action

The mechanism of action of “3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol” would depend on its intended use. For instance, many 1,2,4-oxadiazoles exhibit biological activity and are used in medicinal chemistry as anti-infective agents .

Safety and Hazards

The safety and hazards associated with “3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol” would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling this compound .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol involves the reaction of 3-methyl-1,2,4-oxadiazole with propan-1-ol in the presence of a suitable catalyst.", "Starting Materials": [ "3-methyl-1,2,4-oxadiazole", "propan-1-ol", "catalyst" ], "Reaction": [ "Step 1: Add 3-methyl-1,2,4-oxadiazole to a reaction flask", "Step 2: Add propan-1-ol to the reaction flask", "Step 3: Add a suitable catalyst to the reaction mixture", "Step 4: Heat the reaction mixture under reflux for several hours", "Step 5: Allow the reaction mixture to cool to room temperature", "Step 6: Extract the product with a suitable solvent", "Step 7: Purify the product by recrystallization or chromatography" ] }

CAS RN

174604-65-0

Product Name

3-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-ol

Molecular Formula

C6H10N2O2

Molecular Weight

142.2

Purity

95

Origin of Product

United States

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